Cas no 1452479-53-6 (ethyl 2-acetyl-5,5,5-trifluoro-4-oxopentanoate)

• Product Name: ethyl 2-acetyl-5,5,5-trifluoro-4-oxopentanoate
• CAS No: 1452479-53-6
• MF: C₉H₁₁F₃O₄
• MW: 240.176453828812
• MDL: MFCD30499117
• CID: 5209556
• PubChem ID: 89767759
• Update Time: 2025-08-02

ethyl 2-acetyl-5,5,5-trifluoro-4-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-acetyl-5,5,5-trifluoro-4-oxo-, ethyl ester
• ethyl 2-acetyl-5,5,5-trifluoro-4-oxopentanoate

• MDL： MFCD30499117
• Inchi： 1S/C9H11F3O4/c1-3-16-8(15)6(5(2)13)4-7(14)9(10,11)12/h6H,3-4H2,1-2H3
• InChI Key： ZZSROVZXDYMURQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C(C)=O)CC(=O)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives

Additional information on ethyl 2-acetyl-5,5,5-trifluoro-4-oxopentanoate

Ethyl 2-Acetyl-5,5,5-Trifluoro-4-Oxopentanoate: A Comprehensive Overview

Ethyl 2-acetyl-5,5,5-trifluoro-4-oxopentanoate (CAS No. 1452479-53-6) is a fluorinated ester compound with the molecular formula C₈H₇F₃O₃. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The structure of ethyl 2-acetyl-5,5,5-trifluoro-4-oxopentanoate features a trifluoromethyl group attached to a pentanoate backbone, making it a valuable compound in organic synthesis and material science.

The synthesis of ethyl 2-acetyl-5,5,5-trifluoro-4-oxopentanoate involves a series of carefully controlled reactions. Researchers have developed efficient methods to synthesize this compound using fluorination techniques and esterification processes. The trifluoromethyl group in the molecule contributes to its high stability and reactivity, making it suitable for use in advanced chemical systems. Recent studies have highlighted the importance of fluorinated compounds like ethyl 2-acetyl-5,5,5-trifluoro-4-oxopentanoate in drug discovery and materials engineering.

Ethyl 2-acetyl-5,5,5-trifluoro-4-oxopentanoate has been explored for its potential in pharmaceutical applications. Its unique structure allows it to interact with biological systems in ways that could lead to novel therapeutic agents. For instance, researchers have investigated its role as a precursor for bioactive molecules with anti-inflammatory and antioxidant properties. The trifluoromethyl group enhances the molecule's lipophilicity, which is crucial for drug delivery and bioavailability.

In addition to pharmaceutical applications, ethyl 2-acetyl-5,5,5-trifluoro-4 oxopentanoate has shown promise in materials science. Its fluorinated nature makes it an ideal candidate for the development of high-performance polymers and coatings. Recent advancements in polymer chemistry have demonstrated how fluorinated esters like this compound can improve the durability and thermal stability of materials used in aerospace and electronics industries.

The study of ethyl 2-acetyl -trifluoro -oxopentanoate has also contributed to our understanding of fluorinated organic compounds. Researchers have utilized computational chemistry techniques to model the electronic structure and reactivity of this compound. These studies have provided valuable insights into the behavior of fluorinated esters under various conditions, paving the way for further innovations in organic synthesis.

In conclusion, ethyl 2-acetyl -trifluoro -oxopentanoate (CAS No. 14) is a versatile compound with a wide range of potential applications. Its unique chemical properties make it an invaluable tool in pharmaceutical research and materials science. As research continues to uncover new uses for this compound, its role in advancing modern chemistry is expected to grow significantly.